2-butoxy-5-tert-butyl-N-(2-pyridinyl)benzenesulfonamide

• Molecular Formula: C19H26N2O3S
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 2-butoxy-5-tert-butyl-N-pyridin-2-ylbenzenesulfonamide
• InChI: InChI=1S/C19H26N2O3S/c1-5-6-13-24-16-11-10-15(19(2,3)4)14-17(16)25(22,23)21-18-9-7-8-12-20-18/h7-12,14H,5-6,13H2,1-4H3,(H,20,21)
• InChI Key: GJGVNQHKLSENEP-UHFFFAOYSA-N
• SMILES: CCCCOC1=C(C=C(C=C1)C(C)(C)C)S(=O)(=O)NC2=CC=CC=N2

Description

2-butoxy-5-tert-butyl-N-(2-pyridinyl)benzenesulfonamide, also known as BPPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPPB belongs to the family of sulfonamide compounds and has been found to exhibit anti-inflammatory and anticancer properties.

Mechanism of Action

The mechanism of action of 2-butoxy-5-tert-butyl-N-(2-pyridinyl)benzenesulfonamide is not fully understood. However, it has been proposed that this compound inhibits the activity of the transcription factor NF-κB, which plays a crucial role in the regulation of immune and inflammatory responses. This compound has also been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in the pathogenesis of many diseases. This compound has also been found to reduce the expression of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix and tissue remodeling.

Advantages and Limitations for Lab Experiments

2-butoxy-5-tert-butyl-N-(2-pyridinyl)benzenesulfonamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. This compound has also been found to have low toxicity, making it a suitable candidate for in vitro and in vivo studies. However, this compound has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can limit its use in some assays. This compound also has a short half-life, which can make it difficult to study its pharmacokinetics.

Future Directions

There are several future directions for the study of 2-butoxy-5-tert-butyl-N-(2-pyridinyl)benzenesulfonamide. One direction is to investigate its potential therapeutic applications in other diseases, such as neurodegenerative disorders and autoimmune diseases. Another direction is to study its pharmacokinetics and optimize its dosing regimen for clinical use. Additionally, the development of more potent and selective analogs of this compound could lead to the discovery of novel therapeutic agents.

Synthesis Methods

2-butoxy-5-tert-butyl-N-(2-pyridinyl)benzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 2-aminopyridine with 4-tert-butylbenzenesulfonyl chloride, followed by the reaction of the resulting intermediate with butyl lithium and tert-butanol. The final product is obtained through the reaction of the intermediate with 1-chlorobutane.

Scientific Research Applications

2-butoxy-5-tert-butyl-N-(2-pyridinyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. This compound has also been shown to have anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.